Acemetacin-acyl-beta-D-glucuronide
Acemetacin-acyl-beta-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
1260603-31-3
VCID:
VC0115162
InChI:
InChI=1S/C27H26ClNO12/c1-12-16(10-19(30)39-11-20(31)40-27-23(34)21(32)22(33)24(41-27)26(36)37)17-9-15(38-2)7-8-18(17)29(12)25(35)13-3-5-14(28)6-4-13/h3-9,21-24,27,32-34H,10-11H2,1-2H3,(H,36,37)/t21-,22-,23+,24-,27+/m0/s1
SMILES:
CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OCC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C27H26ClNO12
Molecular Weight:
591.9 g/mol
Acemetacin-acyl-beta-D-glucuronide
CAS No.: 1260603-31-3
Cat. No.: VC0115162
Molecular Formula: C27H26ClNO12
Molecular Weight: 591.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1260603-31-3 |
|---|---|
| Molecular Formula | C27H26ClNO12 |
| Molecular Weight | 591.9 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-[2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetyl]oxyacetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H26ClNO12/c1-12-16(10-19(30)39-11-20(31)40-27-23(34)21(32)22(33)24(41-27)26(36)37)17-9-15(38-2)7-8-18(17)29(12)25(35)13-3-5-14(28)6-4-13/h3-9,21-24,27,32-34H,10-11H2,1-2H3,(H,36,37)/t21-,22-,23+,24-,27+/m0/s1 |
| Standard InChI Key | VSGATKMJUPIELX-RTCYWULBSA-N |
| Isomeric SMILES | CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OCC(=O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O |
| SMILES | CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OCC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| Canonical SMILES | CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OCC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
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